Cas no 941948-15-8 (N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}furan-2-carboxamide)

• Product Name: N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}furan-2-carboxamide
• CAS No: 941948-15-8
• MF: C₁₆H₂₀N₆O₂S
• MW: 360.434000968933
• CID: 6430562
• PubChem ID: 16901034
• Update Time: 2025-07-08

N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}furan-2-carboxamide
• N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]furan-2-carboxamide
• N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide
• F2337-0274
• AKOS024641676
• N-{2-[6-(methylsulfanyl)-4-[(propan-2-yl)amino]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}furan-2-carboxamide
• 941948-15-8

• Inchi： 1S/C16H20N6O2S/c1-10(2)19-13-11-9-18-22(14(11)21-16(20-13)25-3)7-6-17-15(23)12-5-4-8-24-12/h4-5,8-10H,6-7H2,1-3H3,(H,17,23)(H,19,20,21)
• InChI Key： DLFFKJJAJVDTRQ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C2C=NN(CCNC(C3=CC=CO3)=O)C2=N1)NC(C)C

Computed Properties

• Exact Mass: 360.13684508g/mol
• Monoisotopic Mass: 360.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}furan-2-carboxamide

Introduction to N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide (CAS No. 941948-15-8)

N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide, a compound with the CAS number 941948-15-8, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted role in various biochemical pathways, making it a subject of intense research interest.

The molecular structure of N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide is characterized by the presence of several key motifs. The pyrazolo[3,4-d]pyrimidine core is a well-known scaffold in drug discovery, known for its ability to interact with numerous biological targets. Specifically, this core structure has been extensively studied for its potential in modulating enzymes and receptors involved in cancer, inflammation, and infectious diseases. The introduction of the furan moiety at the C2 position of the pyrazolo[3,4-d]pyrimidine ring adds an additional layer of complexity, enhancing the compound's solubility and bioavailability while potentially influencing its binding affinity to biological targets.

The amine group at the 4-position of the pyrazolo[3,4-d]pyrimidine ring is another critical feature. This amine is substituted with a propyl group and an ethyl chain that extends into a furan ring at its terminal end. This particular substitution pattern has been strategically designed to optimize interactions with specific protein targets. The propyl group enhances lipophilicity, which can improve cellular uptake, while the ethyl chain and furan ring contribute to hydrogen bonding capabilities, crucial for stable binding to biological receptors.

The methylsulfanyl group at the 6-position of the pyrazolo[3,4-d]pyrimidine ring further diversifies the compound's chemical properties. This group not only introduces a sulfur atom into the structure but also imparts a unique electronic distribution that can influence reactivity and binding interactions. The sulfur atom can participate in hydrogen bonding or form coordination bonds with metal ions, which is particularly relevant in designing compounds that interact with metal-dependent enzymes.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The pyrazolo[3,4-d]pyrimidine scaffold has been successfully utilized in several FDA-approved drugs due to its ability to modulate various biological pathways. For instance, it has shown promise in inhibiting kinases and other enzymes overexpressed in cancer cells. The structural features of N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide align well with these findings, suggesting potential applications in oncology and other therapeutic areas.

One of the most compelling aspects of this compound is its potential to act as a dual inhibitor or modulator. The presence of multiple functional groups allows it to engage with different targets simultaneously. For example, the amine and methylsulfanyl groups could interact with acidic residues on protein surfaces, while the furan ring could form hydrophobic interactions. This dual interaction capability could lead to enhanced therapeutic effects by simultaneously modulating multiple pathways involved in disease progression.

In vitro studies have begun to explore the biological activity of N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide. Initial results indicate that it exhibits inhibitory activity against certain kinases and enzymes associated with inflammation and cancer. These findings are particularly exciting given the growing body of evidence linking these enzymes to various diseases. Furthermore, preliminary toxicity studies suggest that the compound is well-tolerated at tested doses, although further research is needed to fully assess its safety profile.

The synthesis of N-{2-6-(methylsulfanyl)-4-(propan-2-y l)amino-lH-pyrazolo[3,4-d]pyrimidin-l -ylethyl}furan-Z-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include condensation reactions to form the pyrazolo[3,4-d]pyrimidine core followed by functional group transformations to introduce the amine substituents and furan moiety. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed throughout the synthesis process to monitor reaction progress and confirm structural integrity.

The development of this compound also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling studies have been instrumental in predicting how N-{2--6-(methylsulfanyl)-4-(propan-Z-y l)amino-lH-pyrazolo[34d]-py rimidin-l -ylethyl}furan-Z-carboxamide interacts with biological targets. These studies have helped optimize its structure for improved binding affinity and selectivity. Additionally, computational methods have been used to predict potential side effects and metabolic pathways, aiding in drug design and development efforts.

Looking ahead, future research on N-{Z--6(methylsulfanyl)-Z(Z(propan-Z-y l)amino-lH-py razo [34d]-py rimidin-l -ylethyl}furan-Z-carboxamide will focus on expanding its therapeutic applications through further preclinical studies. These studies will aim to elucidate its mechanism of action and explore its potential in treating various diseases. Additionally, efforts will be made to develop more efficient synthetic routes for large-scale production while maintaining high purity standards.

In conclusion,N-{Z--6(methylsulfanyl)-Z(Z(propan-Z-y l)amino-lH-py razo [34d]-py rimidin-l -ylethyl}furan-Z-carboxamide (CAS No.Z941948-Z15-Z8) is a promising compound with significant potential in medicinal chemistry。 Its complex molecular structure， featuring multiple functional groups， positions it as a versatile tool for modulating various biological pathways。 While further research is needed， preliminary findings suggest it could be a valuable addition to therapeutic strategies targeting cancer， inflammation， and other diseases。 As our understanding of biological systems continues to evolve， compounds like this will play an increasingly important role in developing innovative treatments for human health challenges。